Cas no 2613385-32-1 (1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride)

• Product Name: 1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride
• CAS No: 2613385-32-1
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• MDL: MFCD33031766
• CID: 5663937
• PubChem ID: 155943448
• Update Time: 2025-10-30

1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(cyclohexylamino)methyl]cyclobutane-1-carboxylic acid hydrochloride
• 2613385-32-1
• EN300-27735525
• Cyclobutanecarboxylic acid, 1-[(cyclohexylamino)methyl]-, hydrochloride (1:1)
• 1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride

• MDL： MFCD33031766
• Inchi： 1S/C12H21NO2.ClH/c14-11(15)12(7-4-8-12)9-13-10-5-2-1-3-6-10;/h10,13H,1-9H2,(H,14,15);1H
• InChI Key： JTDUNMAMEIJIAX-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CNC2CCCCC2)CCC1)=O

Computed Properties

• Exact Mass: 247.1339066g/mol
• Monoisotopic Mass: 247.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride

Introduction to 1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride (CAS No. 2613385-32-1)

1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride, identified by the CAS number 2613385-32-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with an amino and carboxylic acid functional group, further modified by a cyclohexylamino side chain. The hydrochloride salt form enhances its solubility, making it more amenable for various biochemical and pharmacological applications.

The structural features of 1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride make it a promising candidate for drug discovery and development. The cyclohexylamino group introduces steric bulk, which can influence binding interactions with biological targets, while the cyclobutane ring provides rigidity, potentially stabilizing the molecule in its active conformation. These structural elements are critical in designing molecules with optimized pharmacokinetic properties and target specificity.

In recent years, there has been growing interest in the development of novel scaffolds for therapeutic agents. The unique structural motif of 1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride aligns well with this trend. Researchers have been exploring its potential as a building block for small-molecule drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The compound’s ability to modulate biological pathways is attributed to its ability to interact with proteins and enzymes in a highly specific manner.

One of the most compelling aspects of 1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride is its versatility in medicinal chemistry. The presence of both primary and secondary amine functionalities allows for further derivatization, enabling the synthesis of analogs with tailored properties. This flexibility has been exploited in several research studies aimed at improving drug efficacy and reducing side effects. For instance, modifications to the cyclohexylamino group have been shown to enhance binding affinity to certain therapeutic targets, while alterations to the carboxylic acid moiety can influence metabolic stability.

Recent advancements in computational chemistry have further accelerated the exploration of 1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride as a drug candidate. Molecular modeling studies have provided valuable insights into its interactions with biological receptors, helping researchers predict potential therapeutic effects and optimize molecular design. These computational approaches complement experimental efforts, allowing for a more efficient discovery process.

The compound’s relevance extends beyond academic research. Pharmaceutical companies are increasingly interested in novel chemical entities like 1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride for their potential to address unmet medical needs. Its unique structure offers a starting point for developing next-generation therapeutics that may outperform existing treatments. As such, it represents an important asset in the ongoing quest to discover safer and more effective medications.

In conclusion, 1-(cyclohexylamino)methylcyclobutane-1-carboxylic acid hydrochloride (CAS No. 2613385-32-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of steric hindrance from the cyclohexylamino group and rigidity from the cyclobutane core makes it an attractive scaffold for drug development. With continued advancements in synthetic chemistry and computational methods, this compound is poised to play a pivotal role in the discovery of novel therapeutic agents that could improve patient outcomes across multiple disease areas.